Cas no 1003199-86-7 ([(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate)

• Product Name: [(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate
• CAS No: 1003199-86-7
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 6088739
• PubChem ID: 7665539
• Update Time: 2025-10-30

[(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26687321
• SMR001270589
• [(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate
• [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-(1H-indol-3-yl)acetate
• CHEMBL2143246
• MLS002181559
• AKOS016852369
• Z18279282
• 1003199-86-7

• Inchi： 1S/C19H21N3O3/c20-13-19(8-4-1-5-9-19)22-17(23)12-25-18(24)10-14-11-21-16-7-3-2-6-15(14)16/h2-3,6-7,11,21H,1,4-5,8-10,12H2,(H,22,23)
• InChI Key： XTOKVZWIFOUYOL-UHFFFAOYSA-N
• SMILES： O(C(CC1=CNC2C=CC=CC1=2)=O)CC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 339.15829154g/mol
• Monoisotopic Mass: 339.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95Ų

Additional information on [(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate

Comprehensive Overview of [(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate (CAS No. 1003199-86-7)

The compound [(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate (CAS No. 1003199-86-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyanocyclohexyl group and an indole moiety, makes it a subject of interest for scientists exploring novel drug candidates and bioactive agents. The presence of both carbamoyl and ester functional groups further enhances its versatility in synthetic applications.

In recent years, the demand for indole derivatives has surged due to their widespread use in drug discovery, particularly in targeting neurological and oncological pathways. The 1H-indol-3-yl component of this compound is particularly noteworthy, as indole scaffolds are frequently found in FDA-approved drugs. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize such molecules for enhanced efficacy and reduced side effects. This compound, with its cyanocyclohexyl modification, offers a promising avenue for such investigations.

From a synthetic chemistry perspective, the ester linkage in [(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate provides a reactive handle for further derivatization. This feature is particularly valuable in prodrug design, where controlled release of active metabolites is desired. The carbamoyl group also contributes to the molecule's stability and bioavailability, making it a candidate for oral drug formulations. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The compound's CAS No. 1003199-86-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Queries often include terms like "synthesis of indole acetates", "cyanocyclohexyl derivatives in drug discovery", and "carbamoyl methyl esters applications". These search trends underscore the compound's intersection with hot topics such as neurodegenerative disease research and cancer therapeutics. Its structural features make it a potential scaffold for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, areas of intense pharmaceutical interest.

Analytical characterization of [(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and assess its suitability for biological testing. Recent publications have highlighted the importance of such quality control measures, especially with the rise of AI-assisted drug design platforms that require high-fidelity chemical data. The compound's logP and solubility profile are also critical parameters being evaluated for drug development applications.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for this class of compounds. The cyanocyclohexyl moiety presents opportunities for catalytic hydrogenation methods, reducing reliance on harsh reagents. This aligns with the pharmaceutical industry's push toward environmentally friendly synthesis, addressing both regulatory requirements and corporate sustainability goals. The compound's potential for biocatalytic transformation is another area attracting research attention.

Looking forward, [(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate represents a compelling case study in modern medicinal chemistry. Its structural complexity and functional group diversity make it a valuable tool for investigating molecular recognition principles and drug-target interactions. As computational methods like molecular docking and quantum mechanical calculations become more sophisticated, such well-characterized compounds serve as important benchmarks for validating predictive algorithms.

The commercial availability of CAS No. 1003199-86-7 through specialty chemical suppliers has facilitated broader research access. Product listings often highlight its potential for high-throughput screening libraries and fragment-based drug discovery. These applications are particularly relevant given current industry focus on first-in-class therapeutics and personalized medicine approaches. The compound's intellectual property landscape is also being closely monitored, with particular interest in its patent status across major pharmaceutical jurisdictions.